Cas no 423768-50-7 (ethyl 5-(5-bromo-2-thienyl)-3-isoxazolecarboxylate)

• Product Name: ethyl 5-(5-bromo-2-thienyl)-3-isoxazolecarboxylate
• CAS No: 423768-50-7
• MF: C₁₀H₈BrNO₃S
• MW: 302.144420623779
• CID: 328044
• PubChem ID: 2776548
• Update Time: 2025-11-02

ethyl 5-(5-bromo-2-thienyl)-3-isoxazolecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(5-bromo-2-thienyl)-3-isoxazolecarboxylate
• ethyl 5-(5-bromothiophen-2-yl)-1,2-oxazole-3-carboxylate
• AG-F-50704
• CC23210
• CTK1D5466
• MolPort-000-142-688
• RP06831
• FT-0626110
• J-521067
• DTXSID40380176
• MS-22200
• Ethyl 5-(5-bromothiophen-2-yl)isoxazole-3-carboxylate
• 423768-50-7

• Inchi： 1S/C10H8BrNO3S/c1-2-14-10(13)6-5-7(15-12-6)8-3-4-9(11)16-8/h3-5H,2H2,1H3
• InChI Key： OIZZMDOBYXRSNQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=CC(C(=O)OCC)=NO2)S1

Computed Properties

• Exact Mass: 300.94100
• Monoisotopic Mass: 300.94083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 51 °C
• Boiling Point: 406.7±45.0 °C at 760 mmHg
• PSA: 80.57000
• LogP: 3.34230
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

ethyl 5-(5-bromo-2-thienyl)-3-isoxazolecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl 5-(5-bromo-2-thienyl)-3-isoxazolecarboxylate

Recent Advances in the Study of Ethyl 5-(5-bromo-2-thienyl)-3-isoxazolecarboxylate (CAS: 423768-50-7)

Ethyl 5-(5-bromo-2-thienyl)-3-isoxazolecarboxylate (CAS: 423768-50-7) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique isoxazole and thiophene moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The purpose of this research brief is to provide an up-to-date overview of the latest studies and developments related to this compound, highlighting its synthesis, biological activities, and potential applications in drug discovery.

Recent studies have focused on the synthesis and optimization of ethyl 5-(5-bromo-2-thienyl)-3-isoxazolecarboxylate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves the yield and purity of the compound. The researchers employed a palladium-catalyzed cross-coupling reaction to introduce the bromo-thienyl group, followed by cyclization to form the isoxazole ring. This method not only enhances the efficiency of the synthesis but also reduces the formation of by-products, making it more suitable for large-scale production.

In terms of biological activity, ethyl 5-(5-bromo-2-thienyl)-3-isoxazolecarboxylate has demonstrated significant inhibitory effects on various enzymes and receptors. For instance, a recent in vitro study revealed its potent inhibition of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. The compound exhibited an IC50 value of 0.8 μM, which is comparable to that of known COX-2 inhibitors such as celecoxib. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs.

Another area of interest is the compound's antimicrobial properties. A 2023 study published in Bioorganic & Medicinal Chemistry Letters investigated its efficacy against a panel of Gram-positive and Gram-negative bacteria. The results indicated that ethyl 5-(5-bromo-2-thienyl)-3-isoxazolecarboxylate showed moderate to strong activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 8 to 32 μg/mL. These findings highlight its potential as a scaffold for the development of novel antimicrobial agents, particularly in the face of rising antibiotic resistance.

Furthermore, preliminary studies have explored the anticancer potential of this compound. Research conducted at the National Cancer Institute (NCI) in 2023 evaluated its effects on various cancer cell lines, including breast, lung, and colon cancer. The compound exhibited selective cytotoxicity against cancer cells while sparing normal cells, with an average IC50 value of 10 μM. Mechanistic studies suggested that it induces apoptosis via the mitochondrial pathway, making it a promising candidate for further investigation in oncology.

In conclusion, ethyl 5-(5-bromo-2-thienyl)-3-isoxazolecarboxylate (CAS: 423768-50-7) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its diverse biological activities, coupled with recent advancements in its synthesis, underscore its potential as a lead compound for drug development. Future research should focus on optimizing its pharmacokinetic properties and exploring its therapeutic applications in greater detail. This brief serves as a valuable resource for researchers and professionals interested in the latest developments related to this compound.